2-(2-Ethoxy-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Specification

• CAS No.: 2246767-21-3
• Molecular Formula: C14H20BFO3
• Molecular Weight: 266.12 g/mol
• IUPAC Name: 2-(2-ethoxy-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Standard InChI: InChI=1S/C14H20BFO3/c1-6-17-12-10(8-7-9-11(12)16)15-18-13(2,3)14(4,5)19-15/h7-9H,6H2,1-5H3
• Standard InChI Key: VADVVLLZAQOYGG-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)F)OCC
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C(=CC=C2)F)OCC

Introduction

2-(2-Ethoxy-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic acid derivative, specifically a pinacol ester, which is commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound is characterized by its molecular formula C₁₄H₂₀BFO₃ and molecular weight of 266.12 g/mol.

Synthesis

This compound is typically synthesized through the reaction of 2-ethoxy-3-fluorophenylboronic acid with pinacol, forming the pinacol ester. The synthesis involves the condensation of the boronic acid with pinacol in the presence of a catalyst.

Applications

2-(2-Ethoxy-3-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is primarily used as a reagent in Suzuki-Miyaura cross-coupling reactions. These reactions are crucial for forming carbon-carbon bonds between aryl or vinyl halides and boronic acids, facilitating the synthesis of complex organic molecules.

Storage and Handling

• Storage Conditions: This compound should be stored in a cool, dry place, away from direct sunlight and moisture.

• Handling Precautions: It is recommended to handle this compound with gloves and protective eyewear, as it may cause irritation. It is for research use only.

Availability and Suppliers

This compound is available from various chemical suppliers, including VWR and Combi-Blocks, under different packaging options and purities.

Related Compounds

Other related compounds include:

• 2-(2-Ethoxy-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1688702-57-9): This compound differs by having the fluorine group at the 4-position instead of the 3-position.

• 2-(4-Chloro-5-ethoxy-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1256360-15-2): This compound includes a chlorine atom in addition to the ethoxy and fluorine groups.